Cas no 2613381-43-2 (2-phenylcyclobutane-1-sulfonyl chloride, Mixture of diastereomers)

• Product Name: 2-phenylcyclobutane-1-sulfonyl chloride, Mixture of diastereomers
• CAS No: 2613381-43-2
• MF: C₁₀H₁₁ClO₂S
• MW: 230.711140871048
• CID: 5662073
• PubChem ID: 165893069
• Update Time: 2025-11-01

2-phenylcyclobutane-1-sulfonyl chloride, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 2-phenylcyclobutane-1-sulfonyl chloride
• EN300-27738564
• 2613381-43-2
• Cyclobutanesulfonyl chloride, 2-phenyl-
• 2-phenylcyclobutane-1-sulfonyl chloride, Mixture of diastereomers

• Inchi： 1S/C10H11ClO2S/c11-14(12,13)10-7-6-9(10)8-4-2-1-3-5-8/h1-5,9-10H,6-7H2
• InChI Key： NNWYEKWZEAJVHY-UHFFFAOYSA-N
• SMILES： ClS(C1CCC1C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 230.0168285g/mol
• Monoisotopic Mass: 230.0168285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 344.4±22.0 °C(Predicted)

Additional information on 2-phenylcyclobutane-1-sulfonyl chloride, Mixture of diastereomers

Introduction to 2-Phenylcyclobutane-1-sulfonyl Chloride, Mixture of Diastereomers (CAS No. 2613381-43-2)

2-Phenylcyclobutane-1-sulfonyl chloride, mixture of diastereomers (CAS No. 2613381-43-2) is a versatile reagent in the field of organic synthesis and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclobutane ring substituted with a phenyl group and a sulfonyl chloride functional group. The mixture of diastereomers adds an additional layer of complexity and potential utility in various chemical reactions.

The cyclobutane ring is a four-membered cyclic structure that exhibits significant ring strain due to the high angle strain and eclipsing interactions between the atoms. This strain can influence the reactivity and stability of the compound, making it an interesting subject for both theoretical and experimental studies. The presence of the phenyl group provides aromatic character and can influence the electronic properties of the molecule, while the sulfonyl chloride functional group is highly reactive and can participate in a wide range of chemical transformations.

In recent years, there has been growing interest in the use of sulfonyl chlorides as intermediates in the synthesis of pharmaceuticals and other bioactive compounds. These reagents are particularly useful in the formation of sulfonamides, which are important functional groups in many drugs due to their ability to form hydrogen bonds and interact with biological targets. The mixture of diastereomers in 2-phenylcyclobutane-1-sulfonyl chloride adds an additional dimension to its utility, as different diastereomers can exhibit distinct reactivity profiles and selectivities.

The synthesis of 2-phenylcyclobutane-1-sulfonyl chloride typically involves several steps, including the formation of the cyclobutane ring, introduction of the phenyl group, and conversion to the sulfonyl chloride functionality. One common approach is to start with a suitable cyclobutane derivative, such as a cyclobutanol or cyclobutanone, and then introduce the phenyl group through a substitution or coupling reaction. The resulting compound can then be oxidized to form the sulfonyl chloride using an appropriate oxidizing agent, such as chlorine or thionyl chloride.

The reactivity of 2-phenylcyclobutane-1-sulfonyl chloride has been extensively studied in various contexts. For example, it has been used as a reagent in nucleophilic substitution reactions to form sulfonamides and sulfonates. The high reactivity of the sulfonyl chloride group allows it to react efficiently with a wide range of nucleophiles, including amines, alcohols, and thiols. The mixture of diastereomers can lead to different products depending on the stereochemistry at the chiral centers, which can be exploited to achieve selective transformations.

In addition to its use as a synthetic intermediate, 2-phenylcyclobutane-1-sulfonyl chloride has also been investigated for its potential biological activity. Sulfonamides are known for their antimicrobial properties and have been used in various pharmaceutical applications. The unique structure of 2-phenylcyclobutane-1-sulfonyl chloride may provide new opportunities for developing novel bioactive compounds with improved pharmacological profiles.

The study of 2-phenylcyclobutane-1-sulfonyl chloride has also contributed to our understanding of reaction mechanisms and stereochemical control in organic synthesis. For instance, recent research has focused on developing asymmetric synthetic methods to produce enantiomerically pure forms of this compound. These efforts have led to the development of new catalysts and reaction conditions that can achieve high enantioselectivity and yield.

In conclusion, 2-phenylcyclobutane-1-sulfonyl chloride (CAS No. 2613381-43-2) is a valuable reagent in organic synthesis and pharmaceutical research due to its unique structural features and high reactivity. Its versatility as a synthetic intermediate and potential biological activity make it an important compound for further investigation and development.